Cas no 55875-58-6 (4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride)

• Product Name: 4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride
• CAS No: 55875-58-6
• MF: C₁₁H₁₉BrCl₂N₂
• MW: 330.091960191727
• CID: 1595862
• PubChem ID: 3043617
• Update Time: 2025-04-21

4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminopropyl)-3-bromo-N,N-dimethylaniline dihydrochloride
• Phenethylamine, 2-bromo-4-dimethylamino-alpha-methyl-, dihydrochloride
• DTXSID90971275
• 55875-58-6
• 4-(2-Aminopropyl)-3-bromo-N,N-dimethylaniline--hydrogen chloride (1/2)
• 2-Bromo-4-dimethylamino-alpha-methylphenethylamine dihydrochloride

• Inchi： 1S/C11H17BrN2.2ClH/c1-8(13)6-9-4-5-10(14(2)3)7-11(9)12;;/h4-5,7-8H,6,13H2,1-3H3;2*1H
• InChI Key： UYKVCEFSIRLICW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(C)N)N(C)C.Cl.Cl

Computed Properties

• Exact Mass: 328.01107
• Monoisotopic Mass: 328.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Boiling Point: 349.5°C at 760 mmHg
• Flash Point: 165.2°C
• PSA: 29.26